Cas no 62344-72-3 (2(3H)-Cyclooctoxazolone, octahydro-, trans-)

• Product Name: 2(3H)-Cyclooctoxazolone, octahydro-, trans-
• CAS No: 62344-72-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 448699
• PubChem ID: 71387381
• Update Time: 2025-04-19

2(3H)-Cyclooctoxazolone, octahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Cyclooctoxazolone, octahydro-, trans-
• (3aR,9aR)-3a,4,5,6,7,8,9,9a-octahydro-3H-cycloocta[d][1,3]oxazol-2-one
• 62344-72-3
• DTXSID30809508
• (3aR,9aR)-Octahydrocycloocta[d][1,3]oxazol-2(3H)-one

• Inchi： 1S/C9H15NO2/c11-9-10-7-5-3-1-2-4-6-8(7)12-9/h7-8H,1-6H2,(H,10,11)/t7-,8-/m1/s1
• InChI Key： FKZGNILDJKDNNJ-HTQZYQBOSA-N
• SMILES： O1C(N[C@@H]2CCCCCC[C@@H]12)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33